molecular formula C19H20N8O2S B2517870 N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(1H-pyrazol-1-yl)benzenesulfonamide CAS No. 2319838-54-3

N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

Cat. No. B2517870
CAS RN: 2319838-54-3
M. Wt: 424.48
InChI Key: NNBOMEPBLUOATI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound , N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(1H-pyrazol-1-yl)benzenesulfonamide, appears to be a derivative of triazolopyridazine, a heterocyclic compound. The structure suggests that it may have potential pharmacological activities, given the presence of triazolo and pyridazine rings which are common in molecules with anticonvulsant properties.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, analogues of 9-(2-fluorobenzyl)-6-(methylamino)-9H-purine with modifications to the imidazole ring have been synthesized and tested for anticonvulsant activity . Although the compound is not directly mentioned, the synthesis of such complex molecules typically involves multi-step reactions, including condensation and functional group transformations, which are likely to be similar in the synthesis of our compound of interest.

Molecular Structure Analysis

The molecular structure of such compounds is crucial in determining their pharmacological activity. The presence of the triazolo[4,3-b]pyridazine core in the compound suggests a rigid structure that could be essential for binding to biological targets. The NMR and Mass Spectroscopy data are typically used to elucidate the structures of such compounds, as seen in the synthesis of related triazolopyrimidines .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include condensation reactions and the use of hydrazine hydrate to yield hydrazid acids . These reactions are indicative of the types of chemical transformations that might be employed in the synthesis and further functionalization of the compound .

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(1H-pyrazol-1-yl)benzenesulfonamide are not provided, related compounds' properties such as pKa and lipophilicity have been analyzed and found not to explain differences in anticonvulsant activity . The electrostatic isopotential maps of these compounds, which can be calculated, may provide insights into their interaction with biological targets and could be relevant for the compound as well.

properties

IUPAC Name

N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-4-pyrazol-1-ylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N8O2S/c1-14-21-22-18-8-9-19(23-27(14)18)25-12-16(13-25)24(2)30(28,29)17-6-4-15(5-7-17)26-11-3-10-20-26/h3-11,16H,12-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNBOMEPBLUOATI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)S(=O)(=O)C4=CC=C(C=C4)N5C=CC=N5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N8O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.